Cas no 317822-12-1 (4-BENZOYL-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE)

• Product Name: 4-BENZOYL-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• CAS No: 317822-12-1
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD00231318
• CID: 5185193
• Update Time: 2025-06-15

4-BENZOYL-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE Chemical and Physical Properties

Names and Identifiers

• 4-BENZOYL-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• 4-benzoyl-3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 2(1H)-Quinoxalinone, 4-benzoyl-3,4-dihydro-3-methyl-

• MDL： MFCD00231318
• Inchi： 1S/C16H14N2O2/c1-11-15(19)17-13-9-5-6-10-14(13)18(11)16(20)12-7-3-2-4-8-12/h2-11H,1H3,(H,17,19)
• InChI Key： VVHPUMNUAYHQIT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(C(=O)C2=CC=CC=C2)C(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-BENZOYL-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE

Recent Advances in the Study of 4-BENZOYL-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE (CAS: 317822-12-1)

The compound 4-Benzoyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone (CAS: 317822-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of 4-Benzoyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone as a versatile scaffold in drug discovery. Its quinoxalinone core, coupled with the benzoyl and methyl substituents, provides a promising framework for modulating biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of protein kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of 4-Benzoyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone. A recent paper in Organic Letters (2024) described a one-pot catalytic process using palladium-based catalysts, which significantly reduced reaction times and improved scalability. This advancement is critical for future large-scale production and preclinical testing.

Mechanistic studies have also shed light on the compound's interactions with biological targets. Computational docking and molecular dynamics simulations, as reported in Bioorganic & Medicinal Chemistry (2023), revealed high-affinity binding to the ATP-binding sites of specific kinases. These findings are corroborated by in vitro assays showing nanomolar inhibitory concentrations, underscoring the compound's potential as a lead candidate.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-Benzoyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone. Recent pharmacokinetic studies in rodent models (2024) indicated moderate bioavailability and rapid clearance, prompting further structural modifications to enhance metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 4-Benzoyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone (CAS: 317822-12-1) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted biological activity, coupled with advances in synthetic accessibility, positions it as a valuable tool for future therapeutic development. Ongoing research aims to translate these findings into clinical applications, particularly in oncology and inflammatory diseases.